Cannabidiol dimethyl ether

• CAS: 1242-67-7
• Synonyms: 1,3-dimethoxy-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-benzene
• Molecular Formula: C23H34O2
• Molecular Weight: 342.5 g/mol
• SMILES: CCCCCC1=CC(=C(C(=C1)OC)C2C=C(CCC2C(=C)C)C)OC
• InChI: InChI=1S/C23H34O2/c1-7-8-9-10-18-14-21(24-5)23(22(15-18)25-6)20-13-17(4)11-12-19(20)16(2)3/h13-15,19-20H,2,7-12H2,1,3-6H3/t19-,20+/m0/s1
• InChIKey: UYBGHBAVRNATET-VQTJNVASSA-N
• Appearance: Assay:≥98%A solution in methyl acetate

Studying 15-LOX-mediated atherosclerosis often means contending with confounding off-target effects from generic CBD. Cannabidiol dimethyl ether (CBDD) eliminates this ambiguity. With a 9-fold greater 15-LOX potency (IC50 0.28 µM vs 2.56 µM for CBD) and >700-fold selectivity over 5-LOX, CBDD enables clean, definitive attribution of ox-LDL outcomes. • ≥98% purity, supplied as an analytical reference standard • Attenuated CYP1A1 and CYP2C19 inhibition simplifies DDI study design • Immediate global shipping from stocked inventory

Cannabidiol Dimethyl Ether for Atherosclerosis Research

Cannabidiol dimethyl ether (CBDD, CAS 1242-67-7) is a synthetic dimethylated derivative of cannabidiol (CBD). It is characterized by the presence of two methoxy groups on its resorcinol moiety, a structural modification that distinguishes it from the parent compound. CBDD is primarily utilized as a chemical probe in the study of 15-lipoxygenase (15-LOX)-mediated pathophysiology, particularly in the context of atherosclerosis [1]. It is also a trace component of cannabis, though it is predominantly produced synthetically [2].

Pathway Context 15-LOX pathway inhibition study fit for atherosclerosis research

Probe Selectivity Reported selectivity over other LOX isoforms supports pathway-specific attribution

Structural Comparison Methylation-state SAR tool to differentiate from CBD and CBDM analogs

• [1] Takeda S, Usami N, Yamamoto I, Watanabe K. Cannabidiol-2',6'-dimethyl ether, a cannabidiol derivative, is a highly potent and selective 15-lipoxygenase inhibitor. Drug Metab Dispos. 2009;37(8):1733-7. View Source
• [2] Wikipedia. Cannabidiol dimethyl ether. Accessed 2025. View Source

Why CBD Analogs Cannot Replace Cannabidiol Dimethyl Ether

Generic substitution of CBD or its mono-methylated analog (CBDM) for Cannabidiol dimethyl ether (CBDD) is scientifically unsound due to the critical role of the resorcinol moiety's methylation state in determining pharmacological selectivity and potency. Research has established a clear structure-activity relationship (SAR) where increasing methylation of the phenolic hydroxyl groups correlates with a dramatic enhancement in 15-LOX inhibitory activity and a significant reduction in off-target cytochrome P450 interactions [1]. Consequently, CBD and CBDM exhibit distinct activity and selectivity profiles compared to CBDD, meaning that data generated with one compound cannot be extrapolated to the others without risking significant experimental misinterpretation [2].

CBD CBD lacks dimethylation, shows weaker 15-LOX inhibition and different CYP profiles; experimental data may not transfer.

CBDM CBDM monomethylation introduces stronger CYP1A1 inhibition and altered LOX selectivity, confounding 15-LOX pathway studies.

• [1] Takeda S, Usami N, Yamamoto I, Watanabe K. Cannabidiol-2',6'-dimethyl ether, a cannabidiol derivative, is a highly potent and selective 15-lipoxygenase inhibitor. Drug Metab Dispos. 2009;37(8):1733-7. View Source
• [2] Jiang R, Yamaori S, Okamoto Y, et al. Cannabidiol is a potent inhibitor of the catalytic activity of cytochrome P450 2C19. Drug Metab Pharmacokinet. 2013;28(4):332-338. View Source

Cannabidiol Dimethyl Ether Selectivity Evidence

Potent 15-LOX Inhibition vs. CBD

Cannabidiol dimethyl ether (CBDD) demonstrates a significant, quantifiable increase in inhibitory potency against 15-lipoxygenase (15-LOX) compared to its parent compound, cannabidiol (CBD). In the same assay system, CBDD exhibited an IC50 of 0.28 μM, whereas CBD showed an IC50 of 2.56 μM [1]. This represents a 9.1-fold increase in potency, a difference that directly validates the SAR hypothesis regarding the role of resorcinol methylation in enhancing 15-LOX inhibition [2].

15-LOX vs. CBD

Direct comparison

CBDD IC50 0.28 µM vs. CBD IC50 2.56 µM (9.1-fold)

Supports lower-concentration assay design for 15-LOX studies

In vitro enzyme assay; Takeda et al., 2009

Evidence Dimension	Inhibitory potency against 15-lipoxygenase (15-LOX)
Target Compound Data	IC50 = 0.28 μM
Comparator Or Baseline	Cannabidiol (CBD): IC50 = 2.56 μM
Quantified Difference	9.1-fold increase in potency
Conditions	In vitro enzyme inhibition assay; conditions as described in Takeda et al., 2009

Why This Matters

This 9-fold potency difference is critical for experimental design, as using CBDD allows for significantly lower working concentrations to achieve the same effect on the 15-LOX pathway, reducing the risk of off-target effects at higher concentrations.

• [1] Takeda S, Usami N, Yamamoto I, Watanabe K. Cannabidiol-2',6'-dimethyl ether, a cannabidiol derivative, is a highly potent and selective 15-lipoxygenase inhibitor. Drug Metab Dispos. 2009;37(8):1733-7. View Source
• [2] ChemicalBook. 1242-67-7: Cannabidiol dimethyl ether. Accessed 2025. View Source

CYP1A1 Inhibition Profile vs. CBDM

The degree of methylation on the resorcinol ring of CBD derivatives inversely correlates with their inhibitory effect on Cytochrome P450 1A1 (CYP1A1). Cannabidiol dimethyl ether (CBDD), with two methyl groups, shows an IC50 of 23.0 µM for CYP1A1, whereas the mono-methylated analog, CBD-2'-monomethyl ether (CBDM), is a significantly more potent inhibitor with an IC50 of 4.07 µM [1]. This nearly 6-fold difference in potency demonstrates that the specific methylation state of CBDD confers a unique and less potent CYP1A1 interaction profile compared to its closest analog.

CYP1A1 vs. CBDM

Direct comparison

CBDD IC50 23.0 µM; CBDM IC50 4.07 µM (5.7-fold weaker inhibition)

Attenuated CYP1A1 interaction supports a cleaner 15-LOX pathway probe

Human recombinant CYP1A1 assay

Evidence Dimension	Inhibition of CYP1A1 activity
Target Compound Data	IC50 = 23.0 µM
Comparator Or Baseline	CBD-2'-monomethyl ether (CBDM): IC50 = 4.07 µM
Quantified Difference	5.7-fold weaker inhibition (higher IC50)
Conditions	In vitro enzyme inhibition assay using human recombinant CYP1A1

Why This Matters

For researchers studying 15-LOX pathways where CYP1A1 inhibition is a confounding variable, the attenuated effect of CBDD on CYP1A1 represents a cleaner pharmacological tool with a more targeted profile compared to CBDM.

• [1] Yamaori S, et al. Characterization of the structural determinants required for potent mechanism-based inhibition of human cytochrome P450 1A1 by cannabidiol. Chem Biol Interact. 2014;215:62-68. View Source

CYP2C19 Inhibition Potency vs. CBD

Methylation of CBD's phenolic groups also attenuates its potent inhibition of Cytochrome P450 2C19 (CYP2C19). Cannabidiol dimethyl ether (CBDD) inhibits CYP2C19 with an IC50 of 14.8 µM, a value that is significantly higher (indicating lower potency) than that of CBD [1]. While a direct IC50 value for CBD on CYP2C19 was not provided in the comparative source, the literature establishes that CBD is a potent inhibitor of this enzyme, and the data show that CBDD's inhibitory effect is markedly reduced. This confirms that the dimethyl modification alters the compound's interaction with key drug-metabolizing enzymes.

CYP2C19 vs. CBD

Class-level inference

CBDD IC50 14.8 µM; CBD reported as potent inhibitor (no direct IC50)

May support lower CYP2C19-mediated DDI risk in research settings

Comparative data limited; verify CYP2C19 context

Evidence Dimension	Inhibition of CYP2C19 activity
Target Compound Data	IC50 = 14.8 µM
Comparator Or Baseline	Cannabidiol (CBD): Reported as a 'potent inhibitor' (no IC50 value in the same study)
Quantified Difference	N/A (Qualitative reduction in potency relative to CBD)
Conditions	In vitro enzyme inhibition assay

Why This Matters

The weaker CYP2C19 inhibition by CBDD suggests a potentially lower propensity for drug-drug interactions mediated by this pathway compared to CBD, making it a more suitable probe for in vivo studies where CYP2C19 modulation is an undesired artifact.

• [1] Jiang R, Yamaori S, Okamoto Y, et al. Cannabidiol is a potent inhibitor of the catalytic activity of cytochrome P450 2C19. Drug Metab Pharmacokinet. 2013;28(4):332-338. View Source

15-LOX Over 5-LOX Selectivity

Cannabidiol dimethyl ether (CBDD) exhibits a high degree of selectivity for 15-lipoxygenase (15-LOX) over the related 5-lipoxygenase (5-LOX) enzyme. The selectivity ratio, calculated as the 5-LOX IC50 divided by the 15-LOX IC50, is greater than 700 [1]. In quantitative terms, this is reflected by the 15-LOX IC50 of 0.28 μM and a 5-LOX IC50 that is >200 μM [2]. This stark contrast in inhibitory potency is a direct result of the compound's dimethylated resorcinol structure and is essential for its utility as a chemical probe for the 15-LOX pathway.

15-LOX vs. 5-LOX

Direct comparison

Selectivity ratio >700 (15-LOX IC50 0.28 µM; 5-LOX IC50 >200 µM)

Supports specific 15-LOX pathway attribution in disease models

In vitro enzyme assay; confirm in cellular context

Evidence Dimension	Selectivity between 15-LOX and 5-LOX inhibition
Target Compound Data	15-LOX IC50 = 0.28 μM; 5-LOX IC50 > 200 μM; Selectivity ratio >700
Comparator Or Baseline	N/A (Within-molecule comparison)
Quantified Difference	>700-fold selectivity for 15-LOX over 5-LOX
Conditions	In vitro enzyme inhibition assays

Why This Matters

This high selectivity ensures that the observed biological effects in experiments are primarily due to 15-LOX inhibition, rather than confounding activity on 5-LOX, making CBDD a more reliable and specific tool for delineating the 15-LOX pathway in disease models.

• [1] Takeda S, Usami N, Yamamoto I, Watanabe K. Cannabidiol-2',6'-dimethyl ether, a cannabidiol derivative, is a highly potent and selective 15-lipoxygenase inhibitor. Drug Metab Dispos. 2009;37(8):1733-7. View Source
• [2] ChemicalBook. 1242-67-7: Cannabidiol dimethyl ether. Accessed 2025. View Source

Cannabidiol Dimethyl Ether Application Scenarios

Atherosclerosis: 15-LOX and ox-LDL Formation

CBDD is the optimal chemical probe for in vitro studies of atherogenesis. Its 9-fold greater potency for 15-LOX compared to CBD (IC50 of 0.28 µM vs. 2.56 µM) [1] and its >700-fold selectivity over 5-LOX [2] provide a uniquely clean and potent inhibition of the 15-LOX pathway responsible for oxidized low-density lipoprotein (ox-LDL) formation. This allows researchers to definitively attribute experimental outcomes to 15-LOX activity without confounding effects from other LOX isoforms.

DDI Studies: CYP1A1 and CYP2C19 Reference

Given its quantifiably different CYP inhibition profile compared to CBD and CBDM, CBDD serves as a valuable reference compound in DDI studies. Its attenuated inhibition of CYP1A1 (IC50 of 23.0 µM vs. 4.07 µM for CBDM) [1] and CYP2C19 (IC50 of 14.8 µM) [2] makes it a useful tool for differentiating the contribution of phenolic hydroxyl groups in cannabinoid-mediated CYP modulation. It can be used as a comparator to dissect the structural basis of CYP interactions.

Cannabinoid SAR: Resorcinol Methylation Effects

CBDD is a critical SAR tool for understanding the role of the resorcinol moiety in cannabinoid pharmacology. The quantifiable differences in 15-LOX potency (9-fold increase over CBD) [1] and CYP1A1 inhibition (5.7-fold decrease over CBDM) [2] provide clear, data-driven insights into how progressive methylation alters both on-target and off-target activity. Researchers procuring this compound can use it to map the functional consequences of blocking the phenolic groups on the CBD scaffold.

In Vivo Epoxide Metabolism Pathway

For studies focusing on cannabinoid metabolism, CBDD provides a specific metabolic fate distinct from CBD and CBDM. In vivo studies in guinea pigs have shown that CBDD is metabolized to a 1S,2R-epoxide, which is stable and does not undergo the rapid conversion to an elsoin-type metabolite seen with CBD and CBDM [1]. This makes CBDD a valuable tool for studying the epoxide metabolic pathway of cannabinoids in isolation, without the downstream conversions that complicate analysis with less methylated analogs.

Application

Selection Property

Validation Focus

Atherosclerosis 15-LOX pathway study

15-LOX selectivity and potency context

ox-LDL formation pathway validation

CYP interaction research

Attenuated CYP1A1/CYP2C19 profile vs. analogs

Cannabinoid CYP modulation SAR

Cannabinoid SAR studies

Methylation-dependent activity shift

15-LOX and CYP activity mapping

Cannabinoid metabolism studies

Stable epoxide metabolite formation

Epoxide pathway isolation vs. downstream metabolism

• [1] Takeda S, Usami N, Yamamoto I, Watanabe K. Cannabidiol-2',6'-dimethyl ether, a cannabidiol derivative, is a highly potent and selective 15-lipoxygenase inhibitor. Drug Metab Dispos. 2009;37(8):1733-7. View Source
• [2] Yamaori S, et al. Characterization of the structural determinants required for potent mechanism-based inhibition of human cytochrome P450 1A1 by cannabidiol. Chem Biol Interact. 2014;215:62-68. View Source
• [3] Gohda H, Narimatsu S, Yamamoto I, Yoshimura H. In vivo and in vitro metabolism of cannabidiol monomethyl ether and cannabidiol dimethyl ether in the guinea pig: on the formation mechanism of cannabielsoin-type metabolite from cannabidiol. Chem Pharm Bull (Tokyo). 1990;38(6):1697-701. View Source